Cas no 1256825-73-6 (4-bromo-3-fluoro-5-methoxypyridine)

• Product Name: 4-bromo-3-fluoro-5-methoxypyridine
• CAS No: 1256825-73-6
• MF: C₆H₅BrFNO
• MW: 206.012404203415
• MDL: MFCD18257634
• CID: 4582622
• PubChem ID: 91662853
• Update Time: 2025-06-11

4-bromo-3-fluoro-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-3-FLUORO-5-METHOXYPYRIDINE
• EN300-198248
• CS-0368897
• DB-426196
• SCHEMBL21819564
• F81867
• 1256825-73-6
• SY167547
• Pyridine, 4-bromo-3-fluoro-5-methoxy-
• MFCD18257634
• DTXSID801286198
• 4-bromo-3-fluoro-5-methoxypyridine

• MDL： MFCD18257634
• Inchi： 1S/C6H5BrFNO/c1-10-5-3-9-2-4(8)6(5)7/h2-3H,1H3
• InChI Key： LEFHWIXMVFNOPL-UHFFFAOYSA-N
• SMILES： C1=NC=C(OC)C(Br)=C1F

Computed Properties

• Exact Mass: 204.95385g/mol
• Monoisotopic Mass: 204.95385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 22.1Ų

Additional information on 4-bromo-3-fluoro-5-methoxypyridine

Comprehensive Overview of 4-Bromo-3-fluoro-5-methoxypyridine (CAS No. 1256825-73-6): Properties, Applications, and Industry Insights

4-Bromo-3-fluoro-5-methoxypyridine (CAS No. 1256825-73-6) is a high-value heterocyclic compound widely utilized in pharmaceutical and agrochemical research. This pyridine derivative features a unique combination of bromo, fluoro, and methoxy substituents, making it a versatile building block for drug discovery and material science. Its molecular formula C₆H₅BrFNO and molecular weight of 206.01 g/mol position it as a critical intermediate in modern synthetic chemistry.

The growing demand for fluorinated pyridines in biomedical applications has significantly increased interest in this compound. Researchers highlight its role in developing kinase inhibitors and central nervous system (CNS) therapeutics, aligning with current trends in precision medicine. The 4-bromo-3-fluoro substitution pattern offers exceptional reactivity for cross-coupling reactions, particularly in palladium-catalyzed transformations that are fundamental to API synthesis.

From a synthetic chemistry perspective, the methoxy group at the 5-position enhances the compound's stability while providing an additional site for functional group interconversion. This characteristic makes 1256825-73-6 particularly valuable for constructing multi-substituted pyridine scaffolds, which are increasingly important in crop protection chemicals and electronic materials.

Recent patent analyses reveal that 4-bromo-3-fluoro-5-methoxypyridine serves as a key precursor for next-generation antiviral compounds, responding to the global focus on infectious disease research. Its halogen-rich structure facilitates diverse nucleophilic aromatic substitutions, enabling efficient synthesis of biologically active molecules with improved metabolic stability and target selectivity.

In material science, this compound contributes to developing organic semiconductors and liquid crystal displays (LCDs). The electron-withdrawing effects of its substituents make it valuable for tuning molecular orbital energies in optoelectronic materials, addressing industry demands for energy-efficient technologies.

Quality control protocols for CAS 1256825-73-6 typically involve HPLC purity analysis, 1H/13C NMR verification, and mass spectrometry to ensure compliance with pharmaceutical-grade standards. The compound's storage stability under inert atmospheres and its solubility profile in common organic solvents (DMSO, THF, dichloromethane) are frequently discussed in technical literature.

Emerging applications in PET radiopharmaceuticals utilize the fluoro substituent of this compound for isotope exchange reactions, capitalizing on the growing molecular imaging market. The regioselective reactivity of the bromo group at the 4-position enables precise molecular editing, a technique gaining traction in fragment-based drug design.

From an industrial manufacturing standpoint, 4-bromo-3-fluoro-5-methoxypyridine production involves careful optimization of halogenation conditions and protective group strategies. Recent advances in continuous flow chemistry have improved the scalability of such multi-step syntheses, reducing costs for contract research organizations (CROs) and generic drug manufacturers.

Environmental considerations in handling bromo-fluoro compounds have led to development of greener synthetic routes using catalytic methodologies. The compound's structure-activity relationships (SAR) continue to be explored in medicinal chemistry programs targeting protein-protein interactions and allosteric modulators.

Market analysts project steady growth for functionalized pyridines like 1256825-73-6, driven by expanding biopharmaceutical pipelines and agrochemical innovation. The compound's intellectual property landscape shows increasing patent filings across therapeutic areas, particularly in oncology and neurodegenerative disease research.